4-(t-Butylamino)-2-chloro-5-fluoropyrimidine

• Molecular Formula: C8H11ClFN3
• Molecular Weight: 203.64 g/mol
• IUPAC Name: N-tert-butyl-2-chloro-5-fluoropyrimidin-4-amine
• InChI: InChI=1S/C8H11ClFN3/c1-8(2,3)13-6-5(10)4-11-7(9)12-6/h4H,1-3H3,(H,11,12,13)
• InChI Key: ZIKDTRNHWOQPHE-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NC1=NC(=NC=C1F)Cl

Description

4-(t-Butylamino)-2-chloro-5-fluoropyrimidine is a useful research compound. Its molecular formula is C8H11ClFN3 and its molecular weight is 203.64 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To 20 ml of acetonitrile were added 6.4 g of 2,4-dichloro-5-fluoropyrimidine and 7.0 g of t-butylamine, then the mixture was stirred at 50° C. for 20 minutes. The solution was concentrated under reduced pressure, and separated by adding 40 ml of distilled water and 70 ml of chloroform. The chloroform layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The precipitated pale yellow crystals were dispersed in diisopropylether and collected by filtration to obtain 4.1 g of the title compound.